1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (4-benzylpiperazin-1-yl)-(2,3-dimethoxyphenyl)methanone
• InChI: InChI=1S/C20H24N2O3/c1-24-18-10-6-9-17(19(18)25-2)20(23)22-13-11-21(12-14-22)15-16-7-4-3-5-8-16/h3-10H,11-15H2,1-2H3
• InChI Key: AZZVAMRMYPPEOP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)CC3=CC=CC=C3

Description

1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine, also known as BZP, is a synthetic compound that belongs to the piperazine family. BZP is a psychoactive substance that has been used as a recreational drug due to its stimulant effects. However, BZP has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine also has an effect on serotonin release, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine has been shown to increase heart rate, blood pressure, and body temperature. 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine has also been shown to have an effect on the central nervous system, leading to increased alertness, euphoria, and decreased appetite.

Advantages and Limitations for Lab Experiments

1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine has been used in scientific research as a tool to study the effects of stimulants on the central nervous system. However, the recreational use of 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine has led to its classification as a controlled substance in many countries, which limits its availability for scientific research.

Future Directions

1. Further studies are needed to determine the long-term effects of 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine on the central nervous system.
2. Studies are needed to determine the potential therapeutic applications of 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine in the treatment of mood disorders.
3. Further research is needed to determine the potential for abuse and addiction associated with 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine.
4. Studies are needed to determine the potential interactions between 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine and other psychoactive substances.
5. Studies are needed to determine the potential for 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine to be used as a tool to study the effects of stimulants on the central nervous system.

Synthesis Methods

The synthesis of 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine involves the reaction of benzyl chloride with piperazine in the presence of a base. The resulting product is then treated with 2,3-dimethoxybenzoyl chloride to obtain 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine.

Scientific Research Applications

1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine has been studied for its potential therapeutic applications in scientific research. 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine has been found to have an affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. 1-Benzyl-4-(2,3-dimethoxybenzoyl)piperazine has also been shown to have an effect on dopamine and norepinephrine release, which are neurotransmitters that are involved in the regulation of mood and behavior.